Cas no 3126-90-7 (Dibutyl isophthalate)

• Product Name: Dibutyl isophthalate
• CAS No: 3126-90-7
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• MDL: MFCD01717598
• CID: 93810
• PubChem ID: 18405
• Update Time: 2025-04-18

Dibutyl isophthalate Chemical and Physical Properties

Names and Identifiers

• Dibutyl isophthalate
• 1,3-benzenedicarboxylicacid,dibutylester
• benzene-1,3-dicarboxylic acid dibutyl ester
• dibutyl benzene-1,3-dicarboxylate
• Dibutylisophthalat
• dibutylm-phthalate
• DI-N-BUTYLISOPHTHALATE
• isophthalicacid,dibutylester
• Isophthalsaeure-dibutylester
• AKOS028108398
• SCHEMBL111861
• 1,3-Benzenedicarboxylicacid, 1,3-dibutyl ester
• 9JXO0GKJ2Y
• 1,3-dibutyl benzene-1,3-dicarboxylate
• AS-57275
• UNII-9JXO0GKJ2Y
• dibutylisophthalate
• Dibutyl isophthlate
• NSC-6348
• GOPWOUQJIMLDDM-UHFFFAOYSA-N
• ISOPHTHALIC ACID, DIBUTYL ESTER
• NSC6348
• DTXSID8021696
• 1,3-Benzenedicarboxylic acid, dibutyl ester
• NSC 6348
• BRN 2217869
• Di-n-butylisophthlate
• 3126-90-7
• DB-319106
• A10870

• MDL： MFCD01717598
• Inchi： 1S/C16H22O4/c1-3-5-10-19-15(17)13-8-7-9-14(12-13)16(18)20-11-6-4-2/h7-9,12H,3-6,10-11H2,1-2H3
• InChI Key： GOPWOUQJIMLDDM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)OCCCC)C=1)=O)CCCC

Computed Properties

• Exact Mass: 278.15200
• Monoisotopic Mass: 278.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.0542 (rough estimate)
• Boiling Point: 341.16°C (rough estimate)
• Flash Point: 180.2°C
• Refractive Index: 1.4350 (estimate)
• PSA: 52.60000
• LogP: 3.60040